2-({[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl](propyl)amino}methyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl-propylamino]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C21H20N4O3/c1-2-12-24(13-18-22-23-19(28-18)15-8-4-3-5-9-15)14-25-20(26)16-10-6-7-11-17(16)21(25)27/h3-11H,2,12-14H2,1H3
• InChI Key: LRFZVGXSHOWAGT-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=NN=C(O1)C2=CC=CC=C2)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H20N4O3
• Molecular Weight: 376.4 g/mol

Description

2-({(5-phenyl-1,3,4-oxadiazol-2-yl)methylamino}methyl)-1H-isoindole-1,3(2H)-dione is a complex organic compound that features a unique combination of functional groups, including an oxadiazole ring, a phenyl group, and an isoindole-dione structure. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and versatile chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({(5-phenyl-1,3,4-oxadiazol-2-yl)methylamino}methyl)-1H-isoindole-1,3(2H)-dione typically involves multiple steps, starting with the formation of the oxadiazole ring. One common method involves the cyclization of benzophenone hydrazide, followed by nucleophilic alkylation of the heterocyclic scaffold . The reaction conditions often include the use of a base such as sodium hydroxide in a solvent like dimethyl sulfoxide (DMSO) at ambient temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The purification process typically involves chromatography techniques to isolate the desired product from by-products and unreacted starting materials .

Chemical Reactions Analysis

Types of Reactions

2-({(5-phenyl-1,3,4-oxadiazol-2-yl)methylamino}methyl)-1H-isoindole-1,3(2H)-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The phenyl group and oxadiazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substituting agents: Halogens, alkyl halides, and other electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-({(5-phenyl-1,3,4-oxadiazol-2-yl)methylamino}methyl)-1H-isoindole-1,3(2H)-dione has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cell proliferation.

Medicine: Explored for its potential therapeutic effects in treating diseases such as cancer and bacterial infections.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-({(5-phenyl-1,3,4-oxadiazol-2-yl)methylamino}methyl)-1H-isoindole-1,3(2H)-dione involves its interaction with molecular targets such as enzymes and receptors. The oxadiazole ring is known to interact with various biological targets, leading to the inhibition of enzyme activity or modulation of receptor function. This can result in the disruption of cellular processes such as DNA replication, protein synthesis, and cell signaling pathways .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Oxadiazole derivatives: These compounds share the oxadiazole ring structure and exhibit similar biological activities, such as anticancer and antimicrobial properties.

1,3,4-Oxadiazole derivatives: These compounds also contain the oxadiazole ring but differ in the position of the nitrogen atoms.

Uniqueness

2-({(5-phenyl-1,3,4-oxadiazol-2-yl)methylamino}methyl)-1H-isoindole-1,3(2H)-dione is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of both the oxadiazole ring and the isoindole-dione structure allows for versatile interactions with biological targets, making it a valuable compound for research and development in various fields .